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Compound of Interest

Compound Name: Cartap

Cat. No.: B107815

Cartap Solubility Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in overcoming
challenges related to the solubility of Cartap in spray solutions.

Section 1: Frequently Asked Questions (FAQS) -
Understanding Cartap Solubility

Q1: Is Cartap hydrochloride poorly soluble in water?

Al: Contrary to a common misconception, Cartap hydrochloride is not poorly soluble in water.
It is actually quite soluble, with a water solubility of approximately 200 grams per liter (g/L) at
25°C. [1][2][3][4]Issues encountered during dissolution are typically not due to inherent low
solubility but are often related to other factors such as water quality, pH, and temperature. [5][6]
Q2: What are the optimal conditions for dissolving Cartap hydrochloride?

A2: For optimal dissolution, use clean water at room temperature. The most critical factor is the
pH of the water. Cartap hydrochloride is most stable in acidic conditions (pH 3-4). [5]Using
slightly acidic water can prevent chemical degradation and ensure the active ingredient
remains in solution.

Q3: Why is the pH of the spray solution so important for Cartap?
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A3: The pH of the spray solution is critical because Cartap hydrochloride is unstable in neutral
or alkaline conditions. [1][3][6]It undergoes a chemical process called alkaline hydrolysis,
where it rapidly degrades into other compounds, which can lead to a loss of insecticidal
efficacy. [3][7]The half-life of Cartap at a neutral pH of 7 is only 10 minutes. [8]Therefore,
maintaining an acidic pH is essential for the stability of the spray solution. [5] Q4: What
happens if | mix Cartap with alkaline substances?

A4: Mixing Cartap hydrochloride with alkaline substances (e.g., hard water with high
bicarbonate content, certain other pesticides, or foliar fertilizers) will raise the pH of the
solution. This will trigger rapid degradation (hydrolysis) of the Cartap molecule. [1][3]This can
result in the formation of precipitates, a reduction in the concentration of the active ingredient,
and a significant loss of insecticidal activity. [7]Prepared spray mixtures should not be left to
stand for long periods, especially overnight. [7]

Section 2: Data Presentation

Table 1: Physicochemical Properties of Cartap Hydrochloride

Property Value Citations

S,S'-[2-
) (dimethylamino)trimethylene]

Chemical Name S [5]
bis(thiocarbamate)
hydrochloride

Molecular Formula C7H16CIN302S2 [1112]

Molecular Weight 273.8 g/mol [1][5]

Colorless/white crystalline,
Appearance ] ] ) [1][41[6]
slightly hygroscopic solid

. . 179-181°C (with
Melting Point L [1](3][5]
decomposition)

Stable in acidic media;
Stability unstable in neutral or alkaline [1][2]13]

media
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Table 2: Solubility of Cartap Hydrochloride in Various Solvents

Solvent Solubility Temperature Citations

Water ~200 g/L 25°C [1[31[4118]

Very slightly soluble /
Methanol , 25°C [1][2][3]
Slightly soluble

Very slightly soluble /
Ethanol 25°C [11[2][4]
Hardly soluble

Acetone Insoluble 25°C [1][3]
Chloroform Insoluble 25°C [11[3]
Benzene Insoluble 25°C [11[3]
n-Hexane Insoluble 25°C [1][3]

Section 3: Troubleshooting Guide - Common Spray
Solution Issues

This guide addresses common problems that may be misinterpreted as poor solubility.
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Problem

Potential Cause(s)

Recommended Solution(s)

1. Cartap powder is not
dissolving completely or is

dissolving very slowly.

- Low Water Temperature:
Dissolution is slower in cold
water.- Poor Agitation:
Insufficient mixing does not
allow particles to disperse and
dissolve.- Water Quality: High
levels of dissolved minerals
(hard water) can sometimes

interfere with dissolution.

- Use water at ambient or room
temperature.- Ensure
continuous and vigorous
agitation during mixing.<[7]br>-
Follow the pre-mixing protocol
(Protocol 2) to create a slurry
first.- If hard water is
suspected, test the water and
consider using a water

conditioning adjuvant.

2. A precipitate forms after
dissolving Cartap or when

tank-mixing.

- Alkaline Hydrolysis: The pH
of the solution is neutral or
alkaline (pH > 7), causing
Cartap to degrade. This is the
most common cause.- Tank-
Mix Incompatibility: Mixing with
another pesticide or additive
that is alkaline or reacts with

Cartap.

- Check and adjust the pH. The
ideal pH for the spray water is
approximately 4. [7]Use a pH
meter to test your water. Add a
commercial acidifier or
buffering agent to lower the pH
before adding the Cartap
powder.<[7]br>- Perform a jar
test before tank-mixing.
Combine the components in
the correct proportions in a
small glass jar to check for
physical incompatibility
(precipitates, clumping, heat
generation).- Add tank-mix
partners in the correct order
(consult product labels).
Generally, pH adjusters go in

first.

3. The spray nozzle keeps

clogging.

- Incomplete Dissolution:
Undissolved particles of the
Cartap formulation are
blocking the nozzle screen or
orifice.- Precipitate Formation:

Solid particles formed from

- Ensure complete dissolution
by following the recommended
mixing protocols (see Protocol
2). Use adequate agitation.-
Address the root cause of

precipitation by managing the
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alkaline hydrolysis or tank-mix
incompatibility are causing
blockages.- Foreign Debris:
Contaminants in the spray tank

or water source. [9][10]

solution's pH.- Clean all filters
and screens in the sprayer
system before use. [9][11]Use

clean water for mixing.

4. Reduced efficacy of the

spray solution.

- Chemical Degradation: The
active ingredient has been
degraded due to alkaline
hydrolysis, even if no
precipitate is visible.- Improper
Application: Poor coverage on
the target pest due to factors

like large droplet size or runoff.

- Ensure pH is acidic (approx.
4) to prevent degradation.
[7]Prepare the spray solution
just before use and do not let it
sit for extended periods.
<[7]br>- Consider adding a
non-ionic surfactant or
spreader-sticker adjuvant to
improve wetting and coverage
on plant surfaces, especially

on waxy leaves. [12][13]

Section 4: Experimental Protocols

Protocol 1: Preparation of a Standard Cartap Hydrochloride Stock Solution (100 g/L)

« Materials: Cartap hydrochloride (technical grade or soluble powder formulation), deionized

or distilled water, volumetric flask (e.g., 100 mL), magnetic stirrer and stir bar, weigh boat,

spatula, and pH meter.

e Procedure:

1. Measure approximately 80 mL of deionized water into the 100 mL volumetric flask.

2. Place the magnetic stir bar in the flask and put it on the magnetic stirrer.

3. Accurately weigh 10.0 grams of Cartap hydrochloride.

4. Slowly add the weighed powder to the vortex of the stirring water in the flask.

5. Continue stirring until all the powder is completely dissolved. This may take several

minutes.
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6. Once dissolved, remove the flask from the stirrer and rinse any adhering particles from the
neck of the flask with a small amount of deionized water.

7. Carefully add deionized water to bring the final volume to the 100 mL mark.
8. Stopper the flask and invert it 10-15 times to ensure the solution is homogeneous.

9. Measure the pH of the final solution. If for stability studies, this solution can be used as a
baseline. For long-term storage, adjust pH to ~4.0 using dilute hydrochloric acid.

Protocol 2: Step-by-Step Guide for Preparing a Field-Ready Spray Solution
e Preparation:

1. Ensure the spray tank is clean and free of any residues from previous applications. [9] 2.
Determine the required volume of water and amount of Cartap product needed based on
the target application area and label recommendations. [4]2. Mixing Procedure:

2. Fill the spray tank with half the required volume of clean water. [7] 2. Turn on the sprayer's
agitation system.

3. Crucially, check the pH of the water. If the pH is above 6.0, add a recommended acidifier
or buffering agent to lower the pH to the ideal range of approximately 4.0. [7] 4. In a
separate bucket, create a slurry by pre-mixing the required amount of Cartap soluble
powder with a small amount of the pH-adjusted water. [7]Stir until a smooth, uniform paste
is formed.

4. Slowly add the slurry to the spray tank while the agitator is running.

5. If using other tank-mix partners (e.g., other pesticides, adjuvants), add them one at a time
in the correct order (consult labels). A common order is: water conditioners, wettable
powders/granules (like Cartap), flowables, emulsifiable concentrates, and finally
surfactants.

6. Add the remaining volume of water to the tank.
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7. Maintain agitation throughout the spraying operation to ensure the mixture remains
uniform. [7] 9. Apply the solution promptly after preparation.

Section 5: Mandatory Visualizations
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Caption: Workflow for preparing a stable Cartap hydrochloride spray solution.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b107815?utm_src=pdf-body-img
https://www.benchchem.com/product/b107815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Problem:
Precipitate or Poor Dissolution

Did you check water pH
before adding Cartap?

No Yes

Did you pre-mix

Cause: Likely Alkaline Hydrolysis the powder into a slurry?

No Yes

Are you tank-mixing

Cause: Incomplete Dispersion with other products?

Solution:
Discard mix. Start over, adjusting

water pH to ~4 with an acidifier ves

BEFORE adding Cartap.

Cause: Potential Incompatibility

Solution:
Always pre-mix powder with a
small amount of water into a
smooth slurry before adding to tank.

Solution:
Perform a jar test first.

Check pH of all components.
Add products in the correct order.

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting flowchart for Cartap spray solution issues.
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Caption: Mechanism of action pathway for Cartap insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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